2,5-difluoro-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C19H17F2N3O3S/c20-15-7-8-16(21)18(13-15)28(26,27)22-11-4-12-24-19(25)10-9-17(23-24)14-5-2-1-3-6-14/h1-3,5-10,13,22H,4,11-12H2
• InChI Key: XKARDWFFUSPFEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNS(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C19H17F2N3O3S
• Molecular Weight: 405.4 g/mol

Description

2,5-difluoro-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative that has shown promising results in the treatment of certain diseases.

Scientific Research Applications

• Phosphatidylinositol 3-Kinase Inhibitors : A study by Norman (2014) discussed compounds closely related to the specified chemical, specifically as broad-spectrum phosphatidylinositol 3-kinase inhibitors. These compounds have been evaluated for treating idiopathic pulmonary fibrosis and cough, demonstrating potential therapeutic applications in respiratory disorders (Norman, 2014).

• Anticancer and Apoptosis-Inducing Activity : Żołnowska et al. (2016) synthesized and evaluated a series of novel benzenesulfonamide derivatives, including ones structurally similar to the compound . These derivatives showed cytotoxic activity against various human cancer cell lines, with certain compounds inducing apoptosis in these cells (Żołnowska et al., 2016).

• In Vitro Biological Screening for Antimicrobial Activity : El-Gaby et al. (2018) explored 4-hydroxy naphthalen-1-yl, benzo[h]chromene, and other derivatives containing the sulfonamide moiety for their antimicrobial properties. The study indicated potential for these compounds in developing antimicrobial agents (El-Gaby et al., 2018).

• Inhibitors of Kynurenine 3-Hydroxylase : Röver et al. (1997) discussed N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which is significant in the context of neuronal injury. This indicates potential neurological applications of compounds similar to the one (Röver et al., 1997).

• Photosensitizers for Cancer Treatment : Pişkin et al. (2020) synthesized and characterized new benzenesulfonamide derivative groups containing Schiff base for use as photosensitizers in photodynamic therapy, a method used in cancer treatment. This highlights the potential role of such compounds in oncology (Pişkin et al., 2020).